Cas no 866783-13-3 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride)
![{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride structure](https://www.kuujia.com/scimg/cas/866783-13-3x500.png)
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
- (7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-triene-7-methanamine hydrochloride
- (1S)-4,5-DIMETHOXY-1-(METHYLAMINOMETHYL)-BENZOCYCLOBUTANE HCL
- (7S)-3,4-dimethoxy-N-methyl-Bicyclo[4.2.0]octa-1,3,5- triene-7-methanamine hydrochloride
- 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine,hydrochloride
- Ivabradine Intermediate Ⅰ
- (S)-1-(3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine hydrochloride
- Ivabradine Impurity 17
- BCP10455
- ST2414096
- AX8043786
- AB1008543
- X0048
- A20090
- 783D133
- (1S)-4,
- {[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride
- Bicyclo[4.2.0]octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)- (9CI)
- (S)-N-[(4,5-Dimethoxybenzocyclobutan-1-yl)methyl]-N-methylamine hydrochloride
- (S)-N-[ pound 4,5-dimethoxybenzocyclobut-1-yl pound(c)methyl ]-N-methylamine hydrochloride
- SCHEMBL385259
- (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane HCl
- DTXSID20583027
- J-500399
- {[(7S)-3,4-DIMETHOXYBICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-YL]METHYL}(METHYL)AMINE HYDROCHLORIDE
- AC-5503
- JF52QM9RUB
- (((7S)-3,4-Dimethoxybicyclo(4.2.0)octa-1,3,5-trien-7-yl)methyl)(methyl)amine hydrochloride
- 1-[(7S)-3,4-Dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methylmethanamine hydrochloride
- 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1(6),2,4-trienyl]-N-methyl-methanamine hydrochloride
- AKOS015907626
- MFCD13194843
- (S)-N-[(4,5-Dimethoxybenzocyclobut-1-yl)methyl]-N-methylamine hydrochloride
- D70918
- (1S)-4,5-Dimethoxy-1-((methylamino)methyl)benzocyclobutane hydrochloride
- CS-0151042
- AS-72908
- UNII-JF52QM9RUB
- 866783-13-3
- Bicyclo(4.2.0)octa-1,3,5-triene-7-methanamine, 3,4-dimethoxy-N-methyl-, hydrochloride, (7S)-
- (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutaneHydrochloride
- (S)-N-((4,5-Dimethoxybenzocyclobutan-1-yl)methyl)-N-methylamine hydrochloride
- 1-[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]-N-methylmethanamine--hydrogen chloride (1/1)
- 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine;hydrochloride
-
- MDL: MFCD13194843
- Inchi: 1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1
- InChI Key: SWSAIQSQSDOONK-SBSPUUFOSA-N
- SMILES: C([C@H]1CC2C=C(C(=CC1=2)OC)OC)NC.Cl
Computed Properties
- Exact Mass: 243.102607g/mol
- Surface Charge: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 243.102607g/mol
- Monoisotopic Mass: 243.102607g/mol
- Topological Polar Surface Area: 30.5Ų
- Heavy Atom Count: 16
- Complexity: 210
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
Experimental Properties
- Color/Form: Powder
- Boiling Point: 338.6 °C at 760 mmHg
- Flash Point: 158.6 °C
- PSA: 30.49000
- LogP: 2.75580
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Security Information
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Customs Data
- HS CODE:2942000000
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D386917-1g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 98% | 1g |
$200 | 2024-05-24 | |
eNovation Chemicals LLC | Y0984286-5g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 95% | 5g |
$300 | 2024-08-02 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X15495-1g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 98% | 1g |
¥74.0 | 2024-07-18 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X15495-5g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 5g |
¥2666.0 | 2021-09-03 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90270-1-10G |
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride |
866783-13-3 | 95% | 10g |
¥ 1,405.00 | 2023-04-13 | |
abcr | AB539211-1g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride; . |
866783-13-3 | 1g |
€98.30 | 2025-02-20 | ||
eNovation Chemicals LLC | D522302-500g |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 97% | 500g |
$8500 | 2024-06-05 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S78310-5mg |
(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride |
866783-13-3 | 5mg |
¥562.0 | 2021-09-07 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX430-200mg |
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride |
866783-13-3 | 98% | 200mg |
334.0CNY | 2021-08-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EX430-50mg |
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride |
866783-13-3 | 98% | 50mg |
142.0CNY | 2021-08-04 |
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Production Method
Synthetic Routes 1
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water ; 15 °C
2.3 Reagents: Hydrochloric acid ; 1 h, 15 - 20 °C
Synthetic Routes 2
1.2 Reagents: Sodium hydroxide Solvents: Water ; 15 °C
1.3 Reagents: Hydrochloric acid ; 1 h, 15 - 20 °C
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Raw materials
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Preparation Products
{[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride Related Literature
-
1. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
-
Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
-
Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Wenwen Chai,Fan Yang,Weihao Yin,Shunzhang You,Ke Wang,Wenkai Ye,Yichuan Rui,Bohejin Tang Dalton Trans., 2019,48, 1906-1914
866783-13-3 ({[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl}(methyl)amine hydrochloride) Related Products
- 55-81-2(2-(4-Methoxyphenyl)ethylamine)
- 475-67-2(Isocorydine)
- 93-17-4(2-(3,4-dimethoxyphenyl)acetonitrile)
- 51-61-6(Dopamine)
- 120-20-7(2-(3,4-Dimethoxyphenyl)ethylamine)
- 436-77-1(Fangchinoline)
- 475-83-2(Nuciferine)
- 73344-75-9((3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl)methanamine)
- 476-32-4(Chelidonine)
- 58-46-8(Tetrabenazine)

